Cas no 944901-92-2 (2-CHLORO-4-METHYL-5,6,7,8-TETRAHYDROPYRIDO[4,3-D]PYRIMIDINE)

2-CHLORO-4-METHYL-5,6,7,8-TETRAHYDROPYRIDO[4,3-D]PYRIMIDINE structure
944901-92-2 structure
Product Name:2-CHLORO-4-METHYL-5,6,7,8-TETRAHYDROPYRIDO[4,3-D]PYRIMIDINE
CAS No:944901-92-2
MF:C8H10ClN3
MW:183.638100147247
CID:1000992
PubChem ID:55263785
Update Time:2025-04-20

2-CHLORO-4-METHYL-5,6,7,8-TETRAHYDROPYRIDO[4,3-D]PYRIMIDINE Chemical and Physical Properties

Names and Identifiers

    • 2-CHLORO-4-METHYL-5,6,7,8-TETRAHYDROPYRIDO[4,3-D]PYRIMIDINE
    • DTXSID60717066
    • 944901-92-2
    • AKOS006305076
    • AB59048
    • Inchi: 1S/C8H10ClN3/c1-5-6-4-10-3-2-7(6)12-8(9)11-5/h10H,2-4H2,1H3
    • InChI Key: UQGMAVPWQITSAU-UHFFFAOYSA-N
    • SMILES: ClC1N=C(C)C2=C(CCNC2)N=1

Computed Properties

  • Exact Mass: 183.0563250g/mol
  • Monoisotopic Mass: 183.0563250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 37.8Ų
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